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Compound of Interest

Compound Name: 3-(3-Methylphenoxy)aniline

CAS No.: 116289-59-9

Cat. No.: B046502

Get Quote

Content Type: Technical Whitepaper & Experimental Guide Subject: 3-(3-
Methylphenoxy)aniline (CAS: 116289-59-9 / Analogous Isomers) Audience: Researchers,

Medicinal Chemists, and Process Engineers

Executive Summary & Physicochemical Identity
3-(3-Methylphenoxy)aniline is a diaryl ether derivative characterized by a lipophilic phenoxy

tail and a polar, ionizable aniline headgroup. In drug development, it serves as a critical scaffold

for kinase inhibitors and heterocyclic synthesis. Its solubility profile is dominated by the

competition between the hydrophobic 3-methylphenoxy moiety and the pH-sensitive amine

functionality.

This guide defines the theoretical solubility baseline and provides a self-validating experimental

framework to determine the exact solubility coordinates in your specific matrix.
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Property Value / Descriptor Relevance to Solubility

CAS Number 116289-59-9 (Specific Isomer) Unique Identifier

Molecular Weight 199.25 g/mol
Moderate MW; favorable for

membrane permeability.

LogP (Predicted) 3.3 – 3.5

Lipophilic. Indicates poor

aqueous solubility at neutral

pH (< 1 mg/mL) and high

affinity for organic solvents.

pKa (Base) ~3.8 – 4.2

Weak Base. The electron-

withdrawing phenoxy group

lowers the pKa relative to

aniline (4.6). Significant

ionization only occurs at pH <

3.0.

H-Bond Donors 1 (–NH₂)
Limited water interaction

capability.

H-Bond Acceptors 2 (–NH₂, –O–)

Ether oxygen is a weak

acceptor; amine is primary

acceptor.

Solubility Profile Analysis
The solubility of 3-(3-Methylphenoxy)aniline is not a static number; it is a dynamic function of

pH, solvent polarity, and temperature.

Aqueous Solubility & pH Dependence
As a weak base, the compound exists in equilibrium between its neutral (hydrophobic) and

protonated (hydrophilic) forms.

pH > 5.0 (Neutral/Basic): The molecule is predominantly uncharged (>90%). Solubility is

driven by the lipophilic phenoxy group, resulting in very low aqueous solubility (predicted <

0.5 mg/mL).
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pH < 3.0 (Acidic): Protonation of the amine (–NH₃⁺) significantly increases polarity. Solubility

can increase by 10-100 fold depending on the counter-ion (Cl⁻, SO₄²⁻) used.

Organic Solvent Compatibility
The high LogP (>3.0) ensures excellent solubility in medium-to-low polarity organic solvents.

Solvent Class
Representative
Solvents

Predicted Solubility Application Note

Polar Aprotic DMSO, DMF High (>100 mg/mL)

Ideal for stock

solutions and

biological assays.

Polar Protic Methanol, Ethanol High (>50 mg/mL)

Suitable for synthesis

workup and

crystallization.

Chlorinated
Dichloromethane

(DCM)
Very High

Excellent extraction

solvent.

Non-Polar Hexanes, Heptane Low to Moderate

Useful as an anti-

solvent for

precipitation.

Visualization: Ionization & Solubility Logic
The following diagram illustrates the structural equilibrium that dictates the solubility behavior of

the compound.

Neutral Species
(pH > pKa)

Hydrophobic (LogP ~3.4)
Soluble in: DCM, DMSO

pKa ~ 4.0
Equilibrium Point

+ H+
Protonated Species

(pH < pKa)
Hydrophilic (Ionized)

Soluble in: Aqueous Acid
- H+Precipitation

High Solubility

Fig 1. pH-Dependent Solubility Switch Mechanism for 3-(3-Methylphenoxy)aniline
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Experimental Protocols: The Self-Validating System
Do not rely solely on literature values. Variations in purity, polymorphs, and temperature require

empirical validation. Use these protocols to generate a robust dataset.

Protocol A: Thermodynamic Solubility Determination
(Shake-Flask)
Objective: Determine the saturation solubility in a specific solvent at equilibrium.

Prerequisites:

HPLC system with UV detection (254 nm).

Reference standard of 3-(3-Methylphenoxy)aniline.

0.45 µm PTFE syringe filters (hydrophobic for organics) or PVDF (hydrophilic for aqueous).

Workflow:

Supersaturation: Add excess solid compound (approx. 10-20 mg) to 1 mL of the target

solvent in a glass vial.

Equilibration: Agitate (shake/stir) at constant temperature (e.g., 25°C) for 24 hours.

Validation Check: Ensure solid is still visible. If dissolved completely, add more solid.

Sedimentation: Allow the vial to stand for 1-2 hours to let undissolved solids settle.

Filtration: Filter the supernatant using the appropriate syringe filter. Discard the first 200 µL of

filtrate (saturation of filter membrane).

Quantification: Dilute the filtrate (e.g., 1:100 in mobile phase) and analyze via HPLC against

a calibration curve.

Protocol B: pH-Solubility Profiling
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Objective: Map the solubility cliff around the pKa.

Workflow:

Prepare buffers at pH 1.2, 3.0, 5.0, and 7.4.

Follow Protocol A using these buffers as solvents.

Critical Step: Measure the final pH of the saturated solution. Dissolving a base can shift the

pH of weak buffers. The solubility corresponds to the final pH, not the initial buffer pH.

Workflow Visualization
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Start: Solubility Screen

1. Supersaturation
(Add Excess Solid)

2. Equilibration
(24h @ 25°C)

Solid Visible?

Add More Solid

No

3. Filtration
(0.45 µm PTFE/PVDF)

Yes

4. Dilution
(Into Mobile Phase)

5. HPLC Quantification

Fig 2. Step-by-Step Thermodynamic Solubility Determination Workflow

Click to download full resolution via product page

Applications & Implications
Stock Solution Preparation: Always prepare stock solutions in DMSO or Ethanol (at 10-50

mM). Avoid water for initial dissolution to prevent precipitation.

LC-MS Analysis: The compound is ionizable. Use an acidic mobile phase (e.g., 0.1% Formic

Acid) to ensure protonation, which improves peak shape and ionization efficiency (M+H
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mode).

Formulation: For animal studies, avoid pure aqueous vehicles. Use co-solvents (e.g., 5%

DMSO / 40% PEG400 / 55% Water) or cyclodextrin complexation (HP-β-CD) to enhance

solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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